Cas no 338733-59-8 (3-(1h-imidazol-4-yl)-propionaldehyde)
338733-59-8 structure
Product Name:3-(1h-imidazol-4-yl)-propionaldehyde
CAS No:338733-59-8
MF:C6H8N2O
MW:124.1405210495
CID:918501
PubChem ID:12870351
Update Time:2025-04-19
3-(1h-imidazol-4-yl)-propionaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(1h-imidazol-4-yl)-propionaldehyde
- 3-(1H-imidazol-5-yl)propanal
- AG-F-14527
- AGN-PC-00JV1F
- CTK4H1362
- 338733-59-8
- EN300-1816553
- HPOGTCJCFDTLAL-UHFFFAOYSA-N
- SCHEMBL1117288
- AKOS006238361
- DA-06704
- DTXSID50512002
-
- Inchi: 1S/C6H8N2O/c9-3-1-2-6-4-7-5-8-6/h3-5H,1-2H2,(H,7,8)
- InChI Key: HPOGTCJCFDTLAL-UHFFFAOYSA-N
- SMILES: O=CCCC1=CN=CN1
Computed Properties
- Exact Mass: 124.06400
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75000
- LogP: 0.54120
3-(1h-imidazol-4-yl)-propionaldehyde Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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